Cas no 1805525-64-7 (2,6-Bis(trifluoromethyl)-4-fluoromandelic acid)

• Product Name: 2,6-Bis(trifluoromethyl)-4-fluoromandelic acid
• CAS No: 1805525-64-7
• MF: C₁₀H₅F₇O₃
• MW: 306.133727788925
• CID: 4942531
• Update Time: 2025-06-14

2,6-Bis(trifluoromethyl)-4-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-fluoromandelic acid

• Inchi： 1S/C10H5F7O3/c11-3-1-4(9(12,13)14)6(7(18)8(19)20)5(2-3)10(15,16)17/h1-2,7,18H,(H,19,20)
• InChI Key： MMUOWJQTMHFIPB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1C(C(=O)O)O)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5

Additional information on 2,6-Bis(trifluoromethyl)-4-fluoromandelic acid

Comprehensive Overview of 2,6-Bis(trifluoromethyl)-4-fluoromandelic acid (CAS No. 1805525-64-7)

2,6-Bis(trifluoromethyl)-4-fluoromandelic acid (CAS No. 1805525-64-7) is a fluorinated mandelic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a mandelic acid backbone substituted with two trifluoromethyl groups at the 2 and 6 positions and a fluoro group at the 4 position. This combination of substituents enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The presence of trifluoromethyl groups in 2,6-Bis(trifluoromethyl)-4-fluoromandelic acid contributes to its lipophilicity and metabolic stability, which are critical factors in drug design. Researchers are increasingly exploring fluorinated compounds like this for their potential in developing next-generation therapeutics, particularly in areas such as central nervous system (CNS) disorders and anti-inflammatory agents. The fluoro substitution further fine-tunes the electronic properties of the molecule, enabling precise modulation of its biological activity.

In the context of green chemistry and sustainable synthesis, 2,6-Bis(trifluoromethyl)-4-fluoromandelic acid is also being studied for its potential role in catalytic processes. The compound's ability to act as a chiral building block is of particular interest, as it can facilitate the production of enantiomerically pure pharmaceuticals. This aligns with the growing demand for stereoselective synthesis methods in the pharmaceutical industry.

From an analytical perspective, the characterization of 2,6-Bis(trifluoromethyl)-4-fluoromandelic acid involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods are essential for ensuring the purity and consistency of the compound, which is crucial for its application in high-value research and development projects.

The compound's CAS No. 1805525-64-7 serves as a unique identifier in chemical databases, enabling researchers to access critical data on its physical and chemical properties. This information is vital for computational chemistry studies, where molecular docking and quantitative structure-activity relationship (QSAR) models are used to predict its behavior in biological systems.

As the scientific community continues to explore the applications of fluorinated compounds, 2,6-Bis(trifluoromethyl)-4-fluoromandelic acid stands out as a promising candidate for innovation. Its versatility and potential in drug discovery and material science make it a subject of ongoing research, with new findings regularly published in peer-reviewed journals.

In summary, 2,6-Bis(trifluoromethyl)-4-fluoromandelic acid (CAS No. 1805525-64-7) represents a cutting-edge example of how fluorinated organic molecules can drive advancements in multiple scientific disciplines. Its unique properties and broad applicability ensure that it will remain a focal point of research for years to come.